Cas no 1803841-88-4 (1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1803841-88-4
• MF: C₁₀H₈BrF₃OS
• MW: 313.13413143158
• CID: 4972157
• Update Time: 2025-05-21

1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H8BrF3OS/c1-2-8(15)6-4-3-5-7(11)9(6)16-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： BFRPVQFEHKMDIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CC)=O)=C1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4

Additional information on 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one

Chemical Profile of 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1803841-88-4)

1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one is a specialized organic compound characterized by its unique structural and electronic properties. This molecule, identified by the Chemical Abstracts Service Number CAS No. 1803841-88-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and molecular design. The compound’s structure incorporates a 3-bromo-2-(trifluoromethylthio)phenyl moiety, which is known for its ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The presence of a trifluoromethylthio group introduces both electronic and steric effects that can influence the compound’s reactivity and binding affinity. This feature makes it particularly valuable in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the optimization of lead structures for clinical efficacy.

In the context of modern drug development, 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one exemplifies the importance of heterocyclic compounds in medicinal chemistry. The bromine substituent at the 3-position enhances the compound’s lipophilicity while allowing for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These transformations are critical for generating libraries of derivatives with tailored pharmacokinetic profiles.

Recent studies have highlighted the utility of this compound in designing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The trifluoromethylthio group has been shown to improve metabolic stability while maintaining strong binding interactions with active sites. For instance, computational modeling has revealed that this moiety can occupy hydrophobic pockets within protein targets, thereby enhancing drug-like properties such as solubility and bioavailability.

The synthesis of 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one involves multi-step organic reactions that require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to streamline production while minimizing waste. These approaches align with green chemistry principles, emphasizing sustainability in pharmaceutical manufacturing.

From a biological perspective, the compound’s mechanism of action remains an area of active investigation. Preliminary data suggest that it may exert its effects by modulating intracellular signaling pathways associated with disease pathways. For example, its interaction with specific transcription factors could alter gene expression patterns relevant to metabolic disorders or immune responses. Such findings underscore the need for further preclinical studies to elucidate its therapeutic potential.

The role of CAS No. 1803841-88-4 in high-throughput screening (HTS) campaigns has also been explored, where it serves as a hit compound for identifying novel drug candidates. HTS platforms leverage large libraries of diverse molecules to rapidly identify scaffolds with promising biological activity. The structural features of this compound make it an attractive starting point for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, 1-(3-Bromo-2-(trifluoromethylthio)phenyl)propan-1-one represents a significant advancement in chemical biology and drug discovery. Its unique structural attributes offer opportunities for designing molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic domains.